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Compound of Interest

Compound Name: Methyl (methylthio)acetate

Cat. No.: B103809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of Methyl
(methylthio)acetate (CAS No. 16630-66-3), a compound of interest in the fields of flavor

chemistry, fragrance development, and as a reagent in organic synthesis.[1][2][3] This

document presents quantitative data in a clear, tabular format and outlines generalized

experimental protocols for the determination of these properties.

Physical and Chemical Properties
Methyl (methylthio)acetate is a carboxylic ester[1][2] characterized as a clear, colorless to

pale yellow liquid.[3][4][5] It is noted for its distinct fruity and pungent aroma.[3][4] This

compound is soluble in organic solvents like ethanol and ether but has limited solubility in

water.[3][4][5]

Table 1: Physical Properties of Methyl (methylthio)acetate
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Property Value Conditions

Boiling Point 49-51 °C at 12 mmHg

145 °C at 760 mmHg

Density 1.11 g/mL at 25 °C

1.105-1.115 g/mL at 20 °C

Molecular Weight 120.17 g/mol

Refractive Index 1.464-1.466 at 20 °C

Flash Point 58 - 60 °C Closed Cup

[Sources:[1][4][6][7][8][9]]

Experimental Protocols
While specific experimental documentation for the determination of the physical properties of

Methyl (methylthio)acetate is not readily available in the cited literature, the following outlines

standard methodologies employed for such measurements.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like Methyl (methylthio)acetate, which may decompose at

atmospheric boiling points or for which data at reduced pressure is relevant, vacuum distillation

is often employed.

Apparatus: A distillation apparatus, including a round-bottom flask, a distillation head with a

thermometer, a condenser, and a receiving flask. A vacuum pump and a manometer are

required for measurements at reduced pressure.

Procedure (General):

The liquid is placed in the distillation flask with boiling chips.

The apparatus is assembled and sealed.
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For vacuum distillation, the system is evacuated to the desired pressure (e.g., 12 mmHg).

The flask is heated gently.

The temperature is recorded when the liquid is boiling steadily and the vapor condensate

is in equilibrium with the vapor, as indicated by a stable temperature reading on the

thermometer.

2. Determination of Density

Density is the mass per unit volume of a substance. It is commonly measured using a

pycnometer or a digital density meter.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), an analytical balance, and a constant-temperature water bath.

Procedure (General):

The empty pycnometer is weighed.

It is then filled with the sample liquid and placed in a constant-temperature bath (e.g., 25

°C) until it reaches thermal equilibrium.

The volume is adjusted precisely, the pycnometer is cleaned on the outside, and it is

weighed again.

The procedure is repeated with a reference liquid of known density (e.g., deionized water).

The density of the sample is calculated from the weights and the known density of the

reference liquid.

Logical Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis and purification of a

chemical compound like Methyl (methylthio)acetate, a process relevant to its application as a

reagent.
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Caption: Generalized workflow for chemical synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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